Cas no 54774-97-9 (4(1H)-Pyrimidinone, 2-(butylthio)-)

• Product Name: 4(1H)-Pyrimidinone, 2-(butylthio)-
• CAS No: 54774-97-9
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 353701
• PubChem ID: 534218
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(butylthio)-
• 2-(Butylthio)pyrimidin-4(1H)-one
• 2-butylsulfanyl-1H-pyrimidin-6-one
• 2-butylsulfanyl-3H-pyrimidin-4-one
• AKOS001655936
• 54774-97-9
• SR-01000471151-1
• EU-0042429
• SCHEMBL5094216
• DTXSID80336511
• CHEMBL1669065
• SR-01000471151
• butylthiopyrimidin-4(3 h)-one
• 2-(butylsulfanyl)-4(3h)-pyrimidinone
• 2-(Butylsulfanyl)-4-pyrimidinol #

• Inchi： 1S/C8H12N2OS/c1-2-3-6-12-8-9-5-4-7(11)10-8/h4-5H,2-3,6H2,1H3,(H,9,10,11)
• InChI Key： FCXIAZMHGVYTNT-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(N1)=O)CCCC

Computed Properties

• Exact Mass: 184.06716
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46